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Compound of Interest

Compound Name: Cobalt (II) cyanide

Cat. No.: B1164910 Get Quote

Essential Safety and Handling Guide for Cobalt
(II) Cyanide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Cobalt (II) cyanide. It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE) and Exposure
Limits
When handling Cobalt (II) cyanide, adherence to established exposure limits and the use of

appropriate personal protective equipment are critical to minimize risk.

Occupational Exposure Limits

The following table summarizes the occupational exposure limits for cobalt and cyanide

compounds. It is crucial to maintain workplace concentrations below these levels.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1164910?utm_src=pdf-interest
https://www.benchchem.com/product/b1164910?utm_src=pdf-body
https://www.benchchem.com/product/b1164910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Issuing Organization

Cobalt

Permissible Exposure Limit

(PEL) (8-hour TWA)
0.1 mg/m³ OSHA[1]

Recommended Exposure Limit

(REL) (10-hour TWA)
0.05 mg/m³ NIOSH[1]

Threshold Limit Value (TLV) (8-

hour TWA)
0.02 mg/m³ ACGIH[1][2]

Cyanide (as CN)

Permissible Exposure Limit

(PEL)
5.0 mg/m³ OSHA[3]

Immediately Dangerous to Life

or Health (IDLH)
25.0 mg/m³ NIOSH[3]

TWA: Time-Weighted Average

Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling Cobalt (II) cyanide.
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PPE Category Specifications

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields or a full-face shield.[1][4] Contact lenses

should not be worn when working with this

substance.[1]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

are required.[5] Consider double-gloving for

enhanced protection.[5] A lab coat must be worn

and fastened, and protective sleeves may be

necessary. Impervious clothing may be required

for larger quantities.

Respiratory Protection

All work with solid Cobalt (II) cyanide must be

conducted in a certified chemical fume hood.[5]

If exposure limits are exceeded, a full-face

respirator with appropriate cartridges is

necessary.[6] For dust-generating procedures, a

respirator is required.

Experimental Protocols: Safe Handling and Disposal
Engineering Controls

Ventilation: All handling of Cobalt (II) cyanide that may generate dust or aerosols must be

performed in a properly functioning chemical fume hood.[5][7]

Designated Area: Establish a designated and clearly labeled area for working with cyanides.

[7]

Eyewash and Safety Shower: An eyewash station and safety shower must be immediately

accessible in the work area.[7]

Safe Handling Procedures

Preparation:
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Before beginning work, ensure all necessary PPE is available and in good condition.

Inform colleagues in the laboratory that you will be working with cyanide compounds.[5]

Never work alone when handling cyanides.[7]

Line the work surface in the fume hood with absorbent, leak-proof bench pads.[7]

Handling:

Avoid the formation of dust and aerosols.[8]

When weighing, do so within the fume hood. If the balance cannot be placed inside, use

the tare method: pre-weigh a sealed container, add the compound inside the hood, and

then re-weigh the sealed container.[5][7]

Keep containers tightly closed when not in use.[4]

Avoid contact with acids, as this will generate highly toxic and flammable hydrogen

cyanide gas.[7][9]

Do not eat, drink, or smoke in the laboratory.[4]

Decontamination:

After handling, wash hands thoroughly with soap and water.[4]

Decontaminate the work area by carefully folding and disposing of bench pads as

hazardous waste.[7]

Wipe down surfaces with a pH 10 buffer solution, followed by a 10% bleach solution.[7]

Spill Response

Small Spills (within a fume hood):

Wearing appropriate PPE, cover the spill with an absorbent pad dampened with a pH 10

buffer solution to avoid dust generation.[5]
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Carefully wipe up the material, placing all contaminated materials into a sealed, labeled

hazardous waste container.[5]

Large Spills or Spills Outside a Fume Hood:

Evacuate the immediate area and alert others.[5]

Prevent entry to the area.

Contact your institution's environmental health and safety department immediately.

Disposal Plan

Waste Collection: All Cobalt (II) cyanide waste, including contaminated PPE and cleaning

materials, must be collected in clearly labeled, sealed containers.[9]

Waste Segregation: Do not mix cyanide waste with other chemical waste streams, especially

acidic waste.[9]

Disposal: Dispose of all waste through your institution's hazardous waste management

program.[10] Do not attempt to dispose of cyanide waste down the drain. Empty containers

should also be treated as hazardous waste.[9]

First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure to Cobalt (II) cyanide.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately.[11]

If breathing is difficult, administer 100% oxygen.

[11] If breathing has stopped, begin

cardiopulmonary resuscitation using a

mechanical device such as a bag and mask; do

not use mouth-to-mouth resuscitation.[11][12]

Call for immediate medical assistance.[11]

Skin Contact

Immediately remove all contaminated clothing.

[12][13] Wash the affected skin with copious

amounts of soap and water for at least 15

minutes.[5][11] Seek medical attention.

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes at an eyewash

station, occasionally lifting the upper and lower

eyelids.[2] Remove contact lenses if present

and easy to do. Seek immediate medical

attention.[2]

Ingestion

If the person is conscious, rinse their mouth with

water. Do not induce vomiting.[2][6] Seek

immediate medical attention.[2]

Note for Medical Professionals: Be prepared to administer cyanide antidotes, such as

hydroxocobalamin or a sodium nitrite/sodium thiosulfate combination, if the diagnosis is

strongly suspected.[14]

Workflow for Handling Cobalt (II) Cyanide
The following diagram illustrates the standard workflow for the safe handling of Cobalt (II)
cyanide, from preparation through disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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